Cas no 127919-30-6 (ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate)

Ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate is a fluorinated oxazole derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a 1,3-oxazole core substituted with a 3-fluorophenyl group at the 5-position and an ethyl carboxylate moiety at the 4-position. The fluorine atom enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The ester group provides versatility for further functionalization via hydrolysis or transesterification. This compound is particularly useful in the synthesis of heterocyclic scaffolds for bioactive molecules. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications.
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate structure
127919-30-6 structure
Product Name:ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
CAS No:127919-30-6
MF:C12H10FNO3
MW:235.211106777191
CID:2154076
PubChem ID:19768479
Update Time:2025-06-08

ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(3-fluorophenyl)-4-oxazolecarboxylate
    • ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-11(17-7-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
    • InChI Key: PVKNYZFXHNFWRI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=C(C(=O)OCC)N=CO1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Topological Polar Surface Area: 52.3

ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM472309-250mg
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE
127919-30-6 95%+
250mg
$205 2024-08-02
Chemenu
CM472309-500mg
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE
127919-30-6 95%+
500mg
$363 2024-08-02
Chemenu
CM472309-1g
ETHYL 5-(3-FLUOROPHENYL)-1,3-OXAZOLE-4-CARBOXYLATE
127919-30-6 95%+
1g
$508 2024-08-02
Enamine
EN300-1272338-1.0g
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95%
1g
$0.0 2023-06-08
Enamine
EN300-1272338-50mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
50mg
$76.0 2023-10-02
Enamine
EN300-1272338-100mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
100mg
$113.0 2023-10-02
Enamine
EN300-1272338-250mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
250mg
$162.0 2023-10-02
Enamine
EN300-1272338-500mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
500mg
$310.0 2023-10-02
Enamine
EN300-1272338-1000mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
1000mg
$414.0 2023-10-02
Enamine
EN300-1272338-2500mg
ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate
127919-30-6 95.0%
2500mg
$810.0 2023-10-02

Additional information on ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate

Introduction to Ethyl 5-(3-Fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6)

Ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the phenyl ring and the ester functionality in the carboxylate group contributes to its unique chemical and biological properties.

The structure of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate is characterized by a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The fluorine substitution on the phenyl ring imparts additional stability and enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. The ester group at the carboxylate position provides a handle for further chemical modifications, making this compound an attractive starting point for drug discovery and development.

Recent research has highlighted the potential of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in various therapeutic areas. For instance, studies have shown that oxazoles with similar structures exhibit potent anti-inflammatory and analgesic activities. The fluorine substitution on the phenyl ring has been found to enhance these properties by improving the compound's binding affinity to relevant biological targets. Additionally, the lipophilic nature of the compound facilitates its cellular uptake and distribution, which is crucial for achieving therapeutic efficacy.

In the context of drug discovery, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate has been explored as a lead compound for developing novel drugs targeting specific diseases. One notable application is in the treatment of neurodegenerative disorders such as Alzheimer's disease. Research has demonstrated that oxazoles with similar structural features can modulate key enzymes involved in amyloid-beta production and aggregation, thereby offering a potential therapeutic strategy to slow down disease progression.

Another area of interest is the use of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in cancer therapy. Studies have shown that certain oxazoles can inhibit cancer cell proliferation by interfering with signaling pathways that are dysregulated in tumor cells. The fluorine substitution on the phenyl ring has been found to enhance this inhibitory effect, making it a promising candidate for further investigation.

The synthesis of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate involves several well-established chemical reactions. One common approach is to start with an appropriate arylamine and carboxylic acid derivative, which are then cyclized under suitable conditions to form the oxazole ring. The subsequent esterification step introduces the ethoxy group at the carboxylic acid position. This synthetic route allows for easy modification of the substituents on the phenyl ring and the carboxylic acid moiety, enabling researchers to explore a wide range of analogs with varying biological activities.

In terms of pharmacokinetics, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate exhibits favorable properties that make it suitable for oral administration. Its lipophilicity ensures good absorption from the gastrointestinal tract, while its stability in physiological conditions ensures sustained plasma levels over time. However, further studies are needed to optimize its bioavailability and reduce potential side effects.

The safety profile of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive toxicological evaluations are essential to ensure its safety in humans before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate in various disease settings. Early results from phase I trials have been promising, with patients showing good tolerability and preliminary evidence of therapeutic benefit. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, ethyl 5-(3-fluorophenyl)-1,3-oxazole-4-carboxylate (CAS No. 127919-30-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, paving the way for innovative treatments in various disease areas.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd